Cas no 666735-11-1 (6-Isoquinolinol, 7-(2-pyridinyl)-)
666735-11-1 structure
Product Name:6-Isoquinolinol, 7-(2-pyridinyl)-
CAS No:666735-11-1
MF:C14H10N2O
MW:222.24200296402
CID:1718508
PubChem ID:135854827
Update Time:2025-04-21
6-Isoquinolinol, 7-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Isoquinolinol, 7-(2-pyridinyl)-
- DB-415178
- 666735-11-1
- 7-(2-Pyridinyl)-6-isoquinolinol
- SCHEMBL3902521
- 7-pyridin-2-yl-isoquinolin-6-ol
- GBBUBQVBWZQUKV-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10N2O/c17-14-8-10-4-6-15-9-11(10)7-12(14)13-3-1-2-5-16-13/h1-9,17H
- InChI Key: GBBUBQVBWZQUKV-UHFFFAOYSA-N
- SMILES: OC1=CC2C=CN=CC=2C=C1C1C=CC=CN=1
Computed Properties
- Exact Mass: 222.0794
- Monoisotopic Mass: 222.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46Ų
Experimental Properties
- PSA: 46.01
6-Isoquinolinol, 7-(2-pyridinyl)- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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